5-nitro-2-thiophenecarbaldehyde (2,4-dinitrophenyl)hydrazone

• IUPAC Name: 2,4-dinitro-N-[(E)-(5-nitrothiophen-2-yl)methylideneamino]aniline
• InChI: InChI=1S/C11H7N5O6S/c17-14(18)7-1-3-9(10(5-7)15(19)20)13-12-6-8-2-4-11(23-8)16(21)22/h1-6,13H/b12-6+
• InChI Key: CEDVTDLVLVWIFM-WUXMJOGZSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])NN=CC2=CC=C(S2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N/N=C/C2=CC=C(S2)[N+](=O)[O-]
• Molecular Formula: C11H7N5O6S
• Molecular Weight: 337.27 g/mol

Description

5-nitro-2-thiophenecarbaldehyde (2,4-dinitrophenyl)hydrazone, commonly known as TNPH, is a yellow crystalline powder with a molecular weight of 311.25 g/mol. It is a derivative of 2,4-dinitrophenylhydrazine and is widely used in scientific research. TNPH is a versatile compound with a range of applications in biochemistry, pharmacology, and analytical chemistry. In

Mechanism of Action

TNPH reacts with carbonyl compounds to form a stable hydrazone derivative. The reaction is specific for aldehydes and ketones and does not react with other functional groups. The reaction is reversible and can be used to determine the concentration of carbonyl compounds in a sample.
Biochemical and Physiological Effects
TNPH has no known biochemical or physiological effects. It is not a drug and is not used for therapeutic purposes.

Advantages and Limitations for Lab Experiments

The advantages of using TNPH in lab experiments are its specificity for aldehydes and ketones, its stability, and its ease of use. TNPH is a relatively inexpensive reagent and is readily available. The limitations of using TNPH are that it requires a catalyst for synthesis, and it is not suitable for the determination of carbonyl compounds in the presence of other functional groups.

Future Directions

There are several future directions for the use of TNPH in scientific research. One area of research is the study of protein carbonylation in aging and disease. TNPH can be used to determine the concentration of carbonyl compounds in biological samples, which can be correlated with disease progression. Another area of research is the development of new catalysts for the synthesis of TNPH. New catalysts could improve the yield and purity of TNPH and reduce the environmental impact of the synthesis process. Finally, TNPH could be used in the development of new analytical methods for the determination of carbonyl compounds in complex samples such as food and environmental samples.
Conclusion
In conclusion, TNPH is a versatile compound with a range of applications in scientific research. Its specificity for aldehydes and ketones makes it a useful tool in the determination of carbonyl compounds. TNPH has no known biochemical or physiological effects and is not used for therapeutic purposes. The future directions for the use of TNPH in scientific research include the study of protein carbonylation in aging and disease, the development of new catalysts for the synthesis of TNPH, and the development of new analytical methods for the determination of carbonyl compounds in complex samples.

Synthesis Methods

TNPH can be synthesized by reacting 2,4-dinitrophenylhydrazine with 5-nitro-2-thiophenecarbaldehyde in the presence of a catalyst. The reaction yields TNPH as a yellow crystalline powder. The purity of TNPH can be improved by recrystallization.

Scientific Research Applications

TNPH is widely used in scientific research as a reagent for the determination of carbonyl compounds. It is used in the analysis of aldehydes and ketones in biological fluids, food, and environmental samples. TNPH is also used in the determination of carbonyl compounds in pharmaceuticals and cosmetics. It is a useful tool in the study of protein carbonylation, a process involved in aging and various diseases.